(E)-5-(4-(4-chlorobenzoyl)piperazin-1-yl)-2-(4-methoxystyryl)oxazole-4-carbonitrile

• IUPAC Name: 5-[4-(4-chlorobenzoyl)piperazin-1-yl]-2-[(E)-2-(4-methoxyphenyl)ethenyl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C24H21ClN4O3/c1-31-20-9-2-17(3-10-20)4-11-22-27-21(16-26)24(32-22)29-14-12-28(13-15-29)23(30)18-5-7-19(25)8-6-18/h2-11H,12-15H2,1H3/b11-4+
• InChI Key: KZRLULQVEHVUQU-NYYWCZLTSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=CC2=NC(=C(O2)N3CCN(CC3)C(=O)C4=CC=C(C=C4)Cl)C#N
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C/C2=NC(=C(O2)N3CCN(CC3)C(=O)C4=CC=C(C=C4)Cl)C#N
• Molecular Formula: C24H21ClN4O3
• Molecular Weight: 448.9 g/mol

Description

(E)-5-(4-(4-chlorobenzoyl)piperazin-1-yl)-2-(4-methoxystyryl)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C24H21ClN4O3 and its molecular weight is 448.91. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Antimicrobial Activities : Novel 1,2,4-triazole derivatives, including structures with similarities to the queried compound, have been synthesized and evaluated for antimicrobial properties. Some of these compounds show good to moderate activities against test microorganisms, indicating potential applications in developing new antimicrobial agents (Bektaş et al., 2007).

Biological Activity and SAR Studies : Azole analogues, incorporating piperazine nuclei, have been prepared and assessed for antimicrobial, antioxidant, antiurease, and anti-α-glucosidase activities. The study provides insights into the structure-activity relationship (SAR) of these compounds, suggesting their potential for therapeutic applications (Mermer et al., 2018).

Non-Nucleoside HIV-1 Reverse Transcriptase Inhibitors : Research into bis(heteroaryl)piperazines (BHAPs) as a novel class of non-nucleoside inhibitors of HIV-1 reverse transcriptase has been conducted. This highlights the therapeutic potential of such compounds in the treatment of HIV (Romero et al., 1994).

Antitubercular and Anti-inflammatory Activities : Derivatives of phenylpiperazine have been synthesized and evaluated for their tuberculostatic and anti-inflammatory activities. Some compounds demonstrated significant activity, suggesting their use in treating tuberculosis and inflammation (Foks et al., 2004).

Chemical Synthesis and Characterization

Organic Crystal Engineering : Studies on the crystal packing of piperazine-2,5-diones derived from specific carboxylic acids show the impact of molecular design on crystal properties. This research can guide the development of materials with desired optical or electronic characteristics (Jagadish et al., 2003).

PET Radioligands : Carbon-11-labeled arylpiperazinylthioalkyl derivatives have been synthesized for potential use as PET radioligands for imaging 5-HT1A receptors, indicating applications in neuroimaging and the study of psychiatric disorders (Gao et al., 2012).